Cas no 2228335-37-1 (3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine)

3,3,3-Trifluoro-2-(1H-imidazol-5-yl)propan-1-amine is a fluorinated organic compound featuring both an imidazole ring and a trifluoromethyl group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the imidazole moiety enhances its potential as a ligand or building block for bioactive molecules, while the trifluoromethyl group contributes to metabolic stability and lipophilicity. This compound is particularly valuable in medicinal chemistry for the development of enzyme inhibitors and receptor modulators. Its well-defined structure and reactive functional groups allow for further derivatization, enabling precise modifications for targeted applications. High purity and consistent quality ensure reliability in research and industrial processes.
3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine structure
2228335-37-1 structure
Product Name:3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine
CAS No:2228335-37-1
MF:C6H8F3N3
MW:179.1430311203
CID:5963444
PubChem ID:165640877
Update Time:2025-06-13

3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine
    • EN300-1951325
    • 2228335-37-1
    • Inchi: 1S/C6H8F3N3/c7-6(8,9)4(1-10)5-2-11-3-12-5/h2-4H,1,10H2,(H,11,12)
    • InChI Key: KMTXCACLIXIBSL-UHFFFAOYSA-N
    • SMILES: FC(C(CN)C1=CN=CN1)(F)F

Computed Properties

  • Exact Mass: 179.06703175g/mol
  • Monoisotopic Mass: 179.06703175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 54.7Ų

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3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine Related Literature

Additional information on 3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine

3,3,3-Trifluoro-2-(1H-imidazol-5-yl)propan-1-amine (CAS No. 2228335-37-1): An Emerging Compound in Pharmaceutical Research

3,3,3-Trifluoro-2-(1H-imidazol-5-yl)propan-1-amine (CAS No. 2228335-37-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its trifluoromethyl and imidazole functionalities, has shown promise in various preclinical studies and is currently being explored for its pharmacological properties and potential use in treating a range of diseases.

The trifluoromethyl group in 3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it an attractive moiety for drug design. The imidazole ring, on the other hand, is a common functional group found in many biologically active compounds, including histamine receptors and metalloenzymes. The combination of these two functionalities in a single molecule provides a unique platform for exploring new therapeutic avenues.

Recent studies have focused on the pharmacological profile of 3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine. One notable area of research is its potential as an antidepressant. Preclinical data suggest that this compound may modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. Additionally, preliminary studies have shown that it may have anxiolytic properties, making it a promising candidate for the treatment of anxiety disorders.

In the realm of neurodegenerative diseases, 3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine has been investigated for its neuroprotective effects. Research has indicated that it may reduce oxidative stress and inflammation in neuronal cells, which are common pathogenic mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. These findings have sparked interest in further exploring its potential as a neuroprotective agent.

The pharmacokinetic properties of 3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine have also been extensively studied. Its high lipophilicity and metabolic stability suggest that it may have favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it an attractive candidate for oral administration and long-term therapeutic use. However, further clinical trials are necessary to fully understand its safety and efficacy profiles.

In addition to its potential therapeutic applications, 3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine has also been studied for its mechanistic insights into biological processes. For instance, its interaction with specific receptors and enzymes has provided valuable information on the molecular mechanisms underlying certain diseases. This knowledge can be leveraged to develop more targeted and effective treatments.

The synthesis of 3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements have facilitated its availability for both research and potential commercial applications.

In conclusion, 3,3,3-trifluoro-2-(1H-imidazol-5-yl)propan-1-amine (CAS No. 2228335-37-1) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an exciting area of study for researchers and pharmaceutical companies alike. As more data become available from ongoing clinical trials and preclinical studies, the full extent of its therapeutic potential will likely be realized.

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